Cas no 1805345-30-5 (6-Amino-2-(bromomethyl)-3-(difluoromethyl)pyridine-4-methanol)

• Product Name: 6-Amino-2-(bromomethyl)-3-(difluoromethyl)pyridine-4-methanol
• CAS No: 1805345-30-5
• MF: C₈H₉BrF₂N₂O
• MW: 267.070667982101
• CID: 4858973
• Update Time: 2025-05-21

6-Amino-2-(bromomethyl)-3-(difluoromethyl)pyridine-4-methanol Chemical and Physical Properties

Names and Identifiers

• 6-Amino-2-(bromomethyl)-3-(difluoromethyl)pyridine-4-methanol

• Inchi： 1S/C8H9BrF2N2O/c9-2-5-7(8(10)11)4(3-14)1-6(12)13-5/h1,8,14H,2-3H2,(H2,12,13)
• InChI Key： CJOANDHAIPIYSH-UHFFFAOYSA-N
• SMILES： BrCC1C(C(F)F)=C(CO)C=C(N)N=1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 185
• XLogP3: 0.8
• Topological Polar Surface Area: 59.1

Additional information on 6-Amino-2-(bromomethyl)-3-(difluoromethyl)pyridine-4-methanol

Introduction to 6-Amino-2-(bromomethyl)-3-(difluoromethyl)pyridine-4-methanol (CAS No. 1805345-30-5)

6-Amino-2-(bromomethyl)-3-(difluoromethyl)pyridine-4-methanol is a specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry due to its unique structural features and potential biological activities. This compound, identified by its CAS number 1805345-30-5, belongs to the pyridine class of molecules, which are widely recognized for their role in drug discovery and development. The presence of multiple functional groups, including an amino group, a bromomethyl substituent, a difluoromethyl group, and a hydroxymethyl group, makes this molecule a versatile intermediate in synthetic chemistry and a promising candidate for further exploration in medicinal applications.

The compound's structure is characterized by a pyridine core, which is a six-membered aromatic ring containing nitrogen. This nitrogen atom contributes to the overall electronic properties of the molecule, influencing its reactivity and interaction with biological targets. The amino group at the 6-position enhances the molecule's potential as a precursor for further functionalization, while the bromomethyl group at the 2-position provides a reactive site for nucleophilic substitution reactions, enabling the construction of more complex structures. The difluoromethyl group at the 3-position introduces electron-withdrawing effects, which can modulate the electronic properties of the pyridine ring and influence its binding affinity to biological targets.

Recent advancements in drug discovery have highlighted the importance of fluorinated compounds in medicinal chemistry. The introduction of fluorine atoms into molecular structures can significantly alter pharmacokinetic properties such as metabolic stability, lipophilicity, and binding affinity. In particular, difluoromethyl groups have been extensively studied for their ability to enhance drug potency and selectivity. This has led to their incorporation into numerous clinical candidates and approved drugs. The presence of a difluoromethyl group in 6-Amino-2-(bromomethyl)-3-(difluoromethyl)pyridine-4-methanol suggests that this compound may exhibit improved pharmacological properties compared to its non-fluorinated counterparts.

The hydroxymethyl group at the 4-position further contributes to the compound's structural complexity and potential biological activity. Hydroxymethyl groups are known to participate in hydrogen bonding interactions, which can be crucial for binding to biological targets such as enzymes and receptors. Additionally, hydroxymethyl groups can undergo oxidation or reduction reactions, providing another layer of synthetic versatility for derivative development. The combination of these functional groups makes 6-Amino-2-(bromomethyl)-3-(difluoromethyl)pyridine-4-methanol a valuable building block for medicinal chemists seeking to develop novel therapeutic agents.

In recent years, there has been growing interest in developing small molecule inhibitors targeting protein-protein interactions (PPIs). Pyridine-based compounds have shown promise in this area due to their ability to interact with hydrophobic pockets and aromatic residues within protein targets. The structural features of 6-Amino-2-(bromomethyl)-3-(difluoromethyl)pyridine-4-methanol, particularly the amino group and the bromomethyl substituent, make it an attractive candidate for designing PPI inhibitors. The amino group can form hydrogen bonds with polar residues on the protein surface, while the bromomethyl group can engage in electrophilic interactions with nucleophilic amino acid side chains.

Moreover, the compound's difluoromethyl group can contribute to its binding affinity by modulating electronic effects and steric hindrance around the interaction interface. These properties have been exploited in recent studies aimed at developing novel PPI inhibitors for therapeutic applications. For instance, researchers have utilized similar pyridine derivatives as scaffolds for designing molecules that disrupt critical protein-protein interactions involved in diseases such as cancer and inflammation. The versatility of 6-Amino-2-(bromomethyl)-3-(difluoromethyl)pyridine-4-methanol makes it a promising candidate for further exploration in this area.

Another area where this compound shows potential is in the development of kinase inhibitors. Kinases are enzymes that play a central role in many cellular processes, including signal transduction, cell growth, and differentiation. Dysregulation of kinase activity is associated with numerous diseases, making them attractive targets for drug development. Pyridine-based kinase inhibitors have been successfully developed and approved for clinical use, highlighting the importance of this chemical motif in medicinal chemistry.

The structural features of 6-Amino-2-(bromomethyl)-3-(difluoromethyl)pyridine-4-methanol, particularly its amino group and bromomethyl substituent, make it a suitable candidate for designing kinase inhibitors. The amino group can interact with polar residues on the kinase active site, while the bromomethyl group can engage in electrophilic interactions with nucleophilic residues such as cysteine or tyrosine. Additionally, the difluoromethyl group can modulate electronic effects around the active site, enhancing binding affinity.

In recent studies, researchers have demonstrated that pyridine derivatives containing multiple functional groups can exhibit potent kinase inhibition activity. For example, compounds containing amino groups have been shown to form hydrogen bonds with key residues on the kinase active site, while bromomethyl groups can participate in covalent bond formation with nucleophilic residues. These interactions contribute to high selectivity and potency against target kinases.

The hydroxymethyl group at the 4-position of 6-Amino-2-(bromomethyl)-3-(difluoromethyl)pyridine-4-methanol also adds another layer of complexity that can be exploited for optimizing kinase inhibition activity. Hydroxymethyl groups can participate in hydrogen bonding interactions or undergo oxidation-reduction reactions, providing additional opportunities for fine-tuning pharmacological properties.

Overall,6-Amino-2-(bromomethyl)-3-(difluoromethyl)pyridine-4-methanol represents a promising scaffold for developing novel therapeutic agents targeting protein-protein interactions and kinases. Its unique structural features and synthetic versatility make it an attractive candidate for further exploration in drug discovery programs aimed at treating diseases such as cancer and inflammation.